Cas no 2402-77-9 (2,3-Dichloropyridine)

2,3-Dichloropyridine structure
2,3-Dichloropyridine structure
2,3-Dichloropyridine
2402-77-9
C5H3Cl2N
147.9900
MFCD00006229
42895
16988

2,3-Dichloropyridine Properties

Names and Identifiers

    • 2,3-Dichloropyridine
    • 2,3-dichloro-pyridin
    • 2,3-Dichloropyridine147.99
    • 2,3-DICHLOROPYRIDINE 2,3-DICHLOROPYRIDINE
    • 2,3-dichloropydine
    • 2.3-Dichloropyridine
    • 2,3-chloropyridine
    • 2,3-dichloro-pyridine
    • 2,3-Dichlor-pyridin
    • 3-Dichloropyridine
    • Pyridine, 2,3-dichloro-
    • dichloropyridine
    • Pyridine, dichloro-
    • 2,3-dichloro pyridine
    • MAKFMOSBBNKPMS-UHFFFAOYSA-N
    • NSC298535
    • PubChem1198
    • Pyridine,3-dichloro-
    • 2.3-dichloro-pyridine
    • 2, 3-Dichloropyridine
    • WLN: T6NJ BG CG
    • KSC201Q5J
    • PYRIDINE,2,3-DICHLORO
    • J
    • 2,3-dichloropyridine
    • D2906
    • 2,3-Dichloropyridine, 99%
    • CS-W013307
    • Q-103354
    • FD9101
    • EINECS 219-281-8
    • MFCD00006229
    • AC-5932
    • 2.3-dichloropyridine
    • STR00483
    • 2,5-Dichloro-pyridin;4-Aminophenylacetamide
    • EN300-23802
    • NSC-298535
    • 1644451-39-7
    • AB00641
    • AKOS000121081
    • 2,3-DICHLOROPYRIDINE
    • SCHEMBL41049
    • NSC 298535
    • 2402-77-9
    • BRN 0109811
    • 5-20-05-00415 (Beilstein Handbook Reference)
    • G8S8JY2HE2
    • DTXSID7051894
    • FG-0505
    • UNII-G8S8JY2HE2
    • CCRIS 1726
    • F0001-0821
    • CHEMBL4635484
    • BB 0242391
    • EC 219-281-8
    • FT-0609581
    • HY-W012591
    • A15403
    • BP-11476
    • NS00008053
    • A26075
    • BCP23406
    • 2,3-Dichloropyridine, purum, >=97.0% (AT)
    • InChI=1/C5H3Cl2N/c6-4-2-1-3-8-5(4)7/h1-3
    • 2,3-Dichloropyridine(Monolabeled)
    • AF-834/25002667
    • AM20050986
    • DTXCID5030456
    • DB-023843
    • STL183288
    • +Expand
    • MFCD00006229
    • MAKFMOSBBNKPMS-UHFFFAOYSA-N
    • 1S/C5H3Cl2N/c6-4-2-1-3-8-5(4)7/h1-3H
    • ClC1=C(N=C([H])C([H])=C1[H])Cl
    • 0109811

Computed Properties

  • 146.964255g/mol
  • 0
  • 2.1
  • 0
  • 1
  • 0
  • 146.964255g/mol
  • 146.964255g/mol
  • 12.9Ų
  • 8
  • 76.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • 2.38840
  • 12.89000
  • 1.5500 (estimate)
  • Slightly soluble
  • 242.42°C (rough estimate)
  • 66.0 to 70.0 deg-C
  • 87.5°C
  • White powder
  • Insoluble
  • 1.5159 (rough estimate)

2,3-Dichloropyridine Security Information

  • GHS07 GHS07
  • US8050000
  • 3
  • S26;S37/39
  • S26-S36-S37/39
  • I; II; III
  • I; II; III
  • R22; R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • Store at room temperature
  • III
  • 36/37/38
  • Warning
  • 6.1

2,3-Dichloropyridine Customs Data

  • 29333999
  • China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dichloropyridine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0033ED-5g
2,3-Dichloropyridine
2402-77-9 98%
5g
$4.00 2024-05-22
A2B Chem LLC
AB43573-5g
2,3-Dichloropyridine
2402-77-9 98%
5g
$4.00 2024-04-20
Alichem
A023023464-500g
2,3-Dichloropyridine
2402-77-9 97%
500g
$173.43 2023-09-02
Apollo Scientific
OR13040-25g
2,3-Dichloropyridine
2402-77-9
25g
£10.00 2023-09-02
Chemenu
CM120512-500g
2,3-Dichloropyridine
2402-77-9 98%
500g
$71 2024-07-28
ChemScence
CS-W013307-50g
2,3-Dichloropyridine
2402-77-9 99.87%
50g
$31.0 2022-04-27
Enamine
EN300-23802-0.05g
2,3-dichloropyridine
2402-77-9 95%
0.05g
$19.0 2024-06-19
eNovation Chemicals LLC
K10208-100g
2,3-Dichloropyridine
2402-77-9 97%
100g
$200 2022-06-08
Key Organics Ltd
FG-0505-1MG
2,3-Dichloropyridine
2402-77-9 >97%
1mg
£37.00 2023-09-08
Life Chemicals
F0001-0821-0.25g
2,3-dichloropyridine
2402-77-9 95%+
0.25g
$18.0 2023-09-07

2,3-Dichloropyridine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Dibromomethane ,  Sodium bicarbonate ,  tert-Butyl hypochlorite ,  Oxygen ;  20 h, 70 °C
Reference
Transition-metal-free decarboxylative halogenation of 2-picolinic acids with dihalomethane under oxygen conditions
Zhang, Xitao; Feng, Xiujuan; Zhang, Haixia; Yamamoto, Yoshinori; Bao, Ming, Green Chemistry, 2019, 21(20), 5565-5570

2,3-Dichloropyridine Raw materials

2,3-Dichloropyridine Preparation Products

2,3-Dichloropyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:2402-77-9)2,3-Dichloropyridine
sfd8781
in Stock
200kg
99.9%
Friday, 19 July 2024 14:35
discuss personally
BIOOKE MICROELECTRONICS CO.,LTD
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(CAS:2402-77-9)2,3-Dichloropyridine
578098
0
kg
99%
Thursday, 22 August 2024 09:49
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:2402-77-9)
SDF290
in Stock
25KG,200KG,1000KG
99%
Wednesday, 27 November 2024 14:57
atkchemica
Gold Member
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(CAS:2402-77-9)2,3-Dichloropyridine
CL11110
in Stock
1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:31
discuss personally

2,3-Dichloropyridine Related Literature

Recommended suppliers
Shanghai Guanchuang Biotechnology Co., Ltd.
(CAS:2402-77-9)2,3-Dichloropyridine
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≥98%
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Shanghai Wibson Biotechnology Co., Ltd.
(CAS:2402-77-9)2,3-Dichloropyridine
WBS333
99%
1kg
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